N-allyl-2-(phenylthio)propanamide

• IUPAC Name: 2-phenylsulfanyl-N-prop-2-enylpropanamide
• InChI: InChI=1S/C12H15NOS/c1-3-9-13-12(14)10(2)15-11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H,13,14)
• InChI Key: FLVAIAVHSXUTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC=C)SC1=CC=CC=C1
• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol

Description

N-allyl-2-(phenylthio)propanamide, also known as AP-7, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. AP-7 is a thioamide compound that has been synthesized using different methods. The compound has been shown to have significant effects on the biochemical and physiological processes in the body, making it a promising candidate for further research.

Mechanism of Action

N-allyl-2-(phenylthio)propanamide acts as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that plays a crucial role in the regulation of synaptic plasticity and memory formation. By blocking the NMDA receptor, this compound can modulate the activity of the nervous system, leading to various physiological and biochemical effects.
Biochemical and physiological effects:
This compound has been shown to have significant effects on the nervous system, including the modulation of synaptic plasticity, memory formation, and learning. The compound has also been shown to have analgesic effects, making it a promising candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

N-allyl-2-(phenylthio)propanamide has several advantages for use in laboratory experiments, including its ability to selectively block the NMDA receptor without affecting other receptors. However, the compound has some limitations, including its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-allyl-2-(phenylthio)propanamide, including the development of new synthesis methods, the investigation of its potential therapeutic applications, and the exploration of its effects on other physiological and biochemical processes. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

N-allyl-2-(phenylthio)propanamide can be synthesized using different methods, including the reaction of allylamine with phenylthiocyanate to form N-allylthiourea, which is then reacted with 2-bromoacetophenone to form this compound. Another method involves the reaction of allylamine with thiophenol to form N-allylthioamide, which is then reacted with 2-bromoacetophenone to form this compound.

Scientific Research Applications

N-allyl-2-(phenylthio)propanamide has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and biochemistry. The compound has been shown to have significant effects on the nervous system, making it a promising candidate for further research in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.